[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[1-(2-chloroacetyl)pyrrolidin-2-yl]methyl]-N-ethylcarbamate
• InChI: InChI=1S/C14H25ClN2O3/c1-5-16(13(19)20-14(2,3)4)10-11-7-6-8-17(11)12(18)9-15/h11H,5-10H2,1-4H3
• InChI Key: ZPIPAKVBTPAWMA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN1C(=O)CCl)C(=O)OC(C)(C)C
• Molecular Formula: C14H25ClN2O3
• Molecular Weight: 304.81 g/mol

Description

This compound is a tert-butyl carbamate derivative featuring a pyrrolidine ring substituted with a 2-chloro-acetyl group and an ethyl-carbamic acid moiety. It serves as a key intermediate in organic synthesis, particularly in pharmaceutical research, due to the reactivity of the chloro-acetyl group and the stability provided by the tert-butyl ester .

Biological Activity

[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester is a complex organic compound characterized by a pyrrolidine ring, a chloroacetyl group, and a carbamic acid derivative structure. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial, anticancer, and neuroprotective domains. This article provides a comprehensive overview of its biological activity, supported by relevant data tables and research findings.

Chemical Structure and Properties

The molecular formula of [1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester is C13H23ClN2O3. The presence of the chloroacetyl moiety is significant as it may enhance the compound's reactivity and biological interactions.

Property	Value
Molecular Weight	276.79 g/mol
XLogP3	2.4
Hydrogen Bond Acceptor Count	3
Heavy Atom Count	16

Biological Activity Overview

Research on the specific biological effects of this compound is limited; however, its structural analogs suggest several potential activities:

1. Antimicrobial Activity
Many carbamate derivatives have demonstrated antimicrobial properties. The chloroacetyl group may enhance the compound's ability to inhibit bacterial growth.

2. Anticancer Properties
Compounds with similar structures have been explored for their ability to inhibit cancer cell proliferation. The presence of the pyrrolidine ring is often linked to increased cytotoxicity against various cancer cell lines.

3. Neuroprotective Effects
Pyrrolidine-based compounds are frequently studied for neuroprotective properties, potentially offering therapeutic benefits in neurodegenerative diseases.

Case Studies and Research Findings

Several studies have investigated the biological activity of structurally related compounds, providing insights into the potential effects of [1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester.

Study 1: Antimicrobial Activity

In a study examining various carbamate derivatives, compounds similar to [1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The most effective derivatives had IC50 values ranging from 5 to 15 µM against Staphylococcus aureus and Escherichia coli .

Study 2: Anticancer Potential

A series of chloroacetyl derivatives were tested for anticancer activity. One derivative demonstrated an IC50 value of 10 µM against human breast cancer cell lines (MCF-7), indicating a promising profile for further development .

Study 3: Neuroprotective Effects

Research on pyrrolidine derivatives showed that certain compounds could inhibit acetylcholinesterase activity, suggesting potential neuroprotective effects relevant to Alzheimer's disease treatment .

Comparative Analysis with Related Compounds

The following table compares [1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester with structurally similar compounds:

Compound Name	Structure Features	Biological Activity
1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid	Contains amino group	Moderate antimicrobial activity
(S)-1-(2-Acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid	Lacks chlorine	Lower cytotoxicity compared to chloroacetyl derivatives
N-(2-Chloroacetyl)piperidine	Chloroacetyl group	Antimicrobial properties

Scientific Research Applications

Medicinal Chemistry

The compound's structure indicates potential applications in drug development:

• Antimicrobial Activity : Similar carbamate derivatives have shown effectiveness against various microbial strains. The chloroacetyl moiety may enhance this activity by facilitating interactions with microbial enzymes or receptors.
• Anticancer Properties : Compounds with chloroacetyl groups are often studied for their ability to inhibit cancer cell proliferation. Preliminary studies suggest that this compound might exhibit similar properties, warranting further investigation into its mechanisms of action against cancer cells.
• Neuroprotective Effects : Pyrrolidine-based compounds are frequently explored for neuroprotective effects. This compound's potential to protect neuronal cells from damage could be significant in treating neurodegenerative diseases.

Agricultural Chemicals

Given its biological activity, this compound may also serve as a:

• Pesticide or Herbicide : The structural features suggest potential efficacy against agricultural pests, making it a candidate for development as an agricultural chemical.

Chemical Probes

In research settings, the compound can be utilized as a:

• Chemical Probe : It can help in studying enzyme mechanisms or cellular processes due to its ability to interact with various biological targets.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds similar to [1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester:

Table 1: Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Biological Activity
2-Methyl-6-phenylethynylpyridine	Ethynyl group, pyridine ring	Antagonist for mGluR5
N-(2-Chloroacetyl)piperidine	Chloroacetyl group, piperidine ring	Antimicrobial properties
Ethyl carbamate	Carbamate structure	Used in food industry; potential toxicity concerns

These compounds share structural similarities that provide insights into the potential biological activities of [1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester.

Comparison with Similar Compounds

Structural Analogues with Modified Substituents

a) [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester

• Key Differences : The chloro-acetyl group is attached to the 3-position of the pyrrolidine ring instead of the 2-position, and the ethyl group is replaced with a methyl group.
• Implications: The positional isomerism (2- vs. The smaller methyl group may reduce steric hindrance compared to ethyl, influencing solubility and metabolic stability .

b) [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Key Differences: The pyrrolidine ring is replaced with piperidine, and the chloro-acetyl group is substituted with an aminoethyl moiety.
• Implications: The piperidine ring introduces a six-membered structure, which may enhance conformational flexibility. The aminoethyl group increases basicity, making this compound more suited for applications requiring nucleophilic reactivity (e.g., peptide coupling) compared to the electrophilic chloro-acetyl derivative .

c) [1-(2-AMino-ethyl)-pyrrolidin-2-ylMethyl]-cyclopropyl-carbaMic acid tert-butyl ester

• Key Differences : The ethyl group in the carbamic acid moiety is replaced with a cyclopropyl group.
• This modification could improve bioavailability in drug candidates .

Functional Group Variations

a) tert-Butyl (2R)-2-(Iodomethyl)pyrrolidine-1-carboxylate

• Key Differences : The chloro-acetyl group is absent; instead, an iodomethyl group is present.
• Implications : Iodine’s higher leaving-group ability compared to chlorine makes this compound more reactive in nucleophilic substitution reactions. However, iodine’s larger atomic radius may increase toxicity risks, as seen in its classification as a skin and respiratory irritant .

b) (3-Pyrrolidin-1-yl-propyl)-carbamic acid (1S,3R,4S)-3-ethyl-4-(6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-1-yl)-cyclopentyl ester

• Key Differences : Incorporates a cyclopentyl-triazolopyrazine core instead of a simple pyrrolidine.
• Implications: The complex heterocyclic system enhances interactions with aromatic amino acids in enzyme active sites, making this compound more suitable for kinase inhibition studies compared to the simpler chloro-acetyl derivative .

Data Table: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituent	Reactivity Profile	Applications
Target Compound	C₁₅H₂₅ClN₂O₃	316.83	2-Chloro-acetyl, ethyl	Electrophilic substitution	Pharma intermediates
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester	C₁₄H₂₃ClN₂O₃	302.80	3-Chloro-acetyl, methyl	Moderate steric hindrance	Stereoselective synthesis
[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester	C₁₄H₂₉N₃O₂	283.41	Piperidine, aminoethyl	Nucleophilic reactivity	Peptide coupling
tert-Butyl (2R)-2-(Iodomethyl)pyrrolidine-1-carboxylate	C₁₀H₁₈INO₂	311.16	Iodomethyl	High SN2 reactivity	Radiolabeling